Cas no 2171420-99-6 (1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171420-99-6
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6161034
• PubChem ID: 165465977
• Update Time: 2025-11-01

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid
• 1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-2-methylpyrrolidine-3-carboxylic acid
• EN300-1513999
• 2171420-99-6

• Inchi： 1S/C24H26N2O5/c1-14(22(27)26-12-11-16(15(26)2)23(28)29)25-24(30)31-13-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-10,14-16,21H,11-13H2,1-2H3,(H,25,30)(H,28,29)/t14-,15?,16?/m0/s1
• InChI Key： NVAHNPUBPHHOMP-FHERZECASA-N
• SMILES： OC(C1CCN(C([C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 676
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid

Comprehensive Analysis of 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid (CAS No. 2171420-99-6)

1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid (CAS No. 2171420-99-6) is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of proline analogs, which are critical for modulating peptide conformation and biological activity. Its unique structure, featuring a 2-methylpyrrolidine backbone and Fmoc-protected amine, makes it invaluable for designing peptide-based therapeutics and drug delivery systems.

The growing interest in peptide drugs and bioconjugation techniques has propelled demand for high-purity building blocks like CAS 2171420-99-6. Researchers frequently search for "Fmoc-amino acid applications" or "proline derivatives in drug design," reflecting its relevance in targeted cancer therapies and enzyme inhibition studies. The compound's chiral center (2S-configuration) ensures stereochemical precision, a key factor when users inquire about "chirality in peptide synthesis" or "how to improve peptide stability."

From a synthetic chemistry perspective, 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid demonstrates exceptional compatibility with solid-phase peptide synthesis (SPPS) protocols. Its carboxylic acid moiety allows efficient coupling reactions, while the Fmoc group provides orthogonal protection—addressing common search queries like "best Fmoc deprotection methods" or "SPPS troubleshooting." Recent publications highlight its use in developing GPCR-targeting peptides, aligning with trending topics in neuropharmacology and metabolic disorder treatments.

Quality control of CAS 2171420-99-6 involves rigorous HPLC and mass spectrometry analysis, ensuring compliance with ICH guidelines—a frequent concern for buyers searching "how to validate peptide intermediates." The compound's methyl-substituted pyrrolidine ring enhances metabolic stability, a feature often explored in forums discussing "peptide half-life extension strategies." Furthermore, its water solubility (adjusted via pH) makes it suitable for biophysical studies, answering queries about "solubility challenges in peptide formulation."

In the context of green chemistry, manufacturers of 2171420-99-6 are adopting catalytic asymmetric synthesis to reduce waste—addressing the popular search term "sustainable peptide manufacturing." The compound's role in peptide-antibody conjugates (PACs) also connects to the booming field of ADC (antibody-drug conjugate) development, frequently mentioned in oncology research circles. Analytical data sheets typically confirm ≥98% purity via NMR and elemental analysis, critical for researchers comparing "Fmoc-amino acid suppliers."

Emerging applications include its incorporation into macrocyclic peptides—a hot topic in searches like "how to design constrained peptides." The 2-methyl group introduces steric hindrance that can fine-tune receptor binding affinity, explaining its mention in studies about "allosteric modulator discovery." Storage recommendations (-20°C under nitrogen) reflect standard practices for Fmoc-compounds, a detail often sought in "amino acid derivative handling protocols."

With the peptide therapeutics market projected to exceed $50 billion by 2028, intermediates like 1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-2-methylpyrrolidine-3-carboxylic acid will remain essential. Its CAS number (2171420-99-6) serves as a key identifier in patent literature and regulatory filings, particularly for innovator drugs targeting chronic inflammation and autoimmune diseases—topics dominating biomedical search trends.